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Get Quote

Chemical Identifiers and Specifications

The table below summarizes the key information for 3-Fluore-DL-valine from two major chemical

suppliers.

Specification

Thermo Scientific Chemicals [1]

Sigma-Aldrich [2]

CAS Number

Molecular Formula

Molecular Weight

Percent Purity

Physical Form

43163-94-6
C5H10FNO2
135.14 g/mol
94%

Information missing

43163-94-6

C5H10FNO2

135.14 g/mol

=299.0%

White powder [2]

Melting Point ~250°C (decomposition) [1] ~210°C (decomposition) [2]
SMILES CC(C)(F)C(N)C(0)=0 [1] CC(C)(F)C(N)C(0)=0 [2]
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Gaps in Publicly Available Data

The search results reveal a significant lack of the detailed experimental data you need:

¢ No Direct MS Data: The search results do not contain experimental mass spectrometry data for this
compound, such as characteristic ion fragments, optimal fragmentation energies, or full-scan spectra.

¢ No Comparative Guides: While one source mentions its use in "solution phase peptide synthesis"
[2], there is no objective, data-driven comparison of its performance against other analogs or
alternatives.

¢ No Detailed Protocols: The available sources are product information pages, not research papers.
Therefore, they do not provide the detailed methodologies for MS confirmation or application
performance that you require.

Conceptual Workflow for MS Characterization

For context, the following diagram outlines a general experimental workflow for characterizing a compound
like 3-Fluore-DL-valine using liquid chromatography-mass spectrometry (LC-MS), a common approach in

metabolomics and analytical chemistry [3].
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(Start: Sample PreparatiorD

* Dissolve compound in solvent
« Potentially dilute sample

» Separates compound from impurities
» Determines retention time

* Confirms molecular weight (MW=135.14)
» Generates characteristic fragments
* Provides structural info

* Interpret mass spectrum
 Confirm identity via m/z and fragments

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [3-Fluoro-DL-valine mass spectrometry confirmation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b752006#3-fluoro-dI-valine-

mass-spectrometry-confirmation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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